4,5-Dichloro-2-fluorobenzonitrile

• IUPAC Name: 4,5-dichloro-2-fluorobenzonitrile
• InChI: InChI=1S/C7H2Cl2FN/c8-5-1-4(3-11)7(10)2-6(5)9/h1-2H
• InChI Key: AEOFGRVZPCXWDT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)F)C#N
• Molecular Formula: C7H2Cl2FN
• Molecular Weight: 190.00 g/mol
• CAS No.: 1803807-05-7

Description

4,5-Dichloro-2-fluorobenzonitrile is a chemical compound with the molecular formula C7H2Cl2FN. It has a molecular weight of 190. It is used as a research chemical.

Synthesis Analysis

While specific synthesis methods for this compound are not directly discussed in the available literature, related halogenated benzonitriles are frequently used as intermediates in the synthesis of various heterocyclic compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C7H2Cl2FN/c8-5-1-4 (3-11)7 (10)2-6 (5)9/h1-2H. This indicates that the molecule consists of a benzene ring with two chlorine atoms, one fluorine atom, and a nitrile group attached to it.

Chemical Reactions Analysis

Halogenated benzonitriles, such as this compound, participate in various chemical reactions, often serving as precursors for the synthesis of heterocyclic compounds.

Scientific Research Applications

Structural and Electronic Properties

Research has delved into understanding the energetic, structural, and electronic properties of fluorobenzonitriles, including studies on their enthalpies of formation, vaporization, and theoretical electronic properties calculations. Such investigations offer foundational knowledge for applying these compounds in electronic and material science contexts (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).

Synthesis and Chemical Reactions

Various synthetic routes and chemical reactions involving fluorobenzonitriles have been explored, demonstrating their versatility as intermediates in organic synthesis. For example, efficient synthetic methods have been developed for 4-Fluorobenzonitrile, showcasing the compound's utility in further chemical transformations (Zhi, 2001). Additionally, fluorobenzonitriles have been employed in the chemical fixation of CO2, indicating their potential in carbon capture technologies (Kimura, Sunaba, Kamata, & Mizuno, 2012).

Material Science Applications

The study of fluorobenzonitriles extends to material science, where their incorporation into polymers and other materials is of interest. For instance, the electrochemical properties of fluorobenzonitriles have been analyzed for their relevance in developing new materials and understanding their interactions at the molecular level (Muthukrishnan & Sangaranarayanan, 2007).

Advanced Organic Synthesis

Fluorobenzonitriles serve as key intermediates in advanced organic synthesis, facilitating the construction of complex molecules. This is highlighted by research into the actinide-mediated coupling of fluorobenzonitriles, which has led to the synthesis of novel compounds and contributed to the expansion of synthetic methodologies (Schelter, Morris, Scott, & Kiplinger, 2007).

Mechanism of Action

While the specific mechanism of action for 4,5-Dichloro-2-fluorobenzonitrile is not directly discussed in the available literature, it is suggested that the antimicrobial activity of related compounds, such as isothiazolinones, is attributed to their ability to inhibit life-sustaining enzymes, specifically those enzymes with thiols at their active sites.

Safety and Hazards

While specific safety and hazard information for 4,5-Dichloro-2-fluorobenzonitrile is not directly discussed in the available literature, it is generally recommended to handle similar chemicals with care, avoiding skin and eye contact, and ensuring adequate ventilation.

Future Directions

While specific future directions for 4,5-Dichloro-2-fluorobenzonitrile are not directly discussed in the available literature, it is suggested that this compound could be used for a variety of research applications.